Cas no 149506-93-4 (4'-Cyanobiphenyl-3-carboxylic acid)

4'-Cyanobiphenyl-3-carboxylic acid structure
149506-93-4 structure
Product Name:4'-Cyanobiphenyl-3-carboxylic acid
CAS No:149506-93-4
MF:C14H9NO2
MW:223.226763486862
MDL:MFCD04117352
CID:100194
PubChem ID:2757953
Update Time:2025-04-18

4'-Cyanobiphenyl-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-3-carboxylicacid, 4'-cyano-
    • 4'-Cyanobiphenyl-3-carboxylic acid
    • 4'-CYANO-BIPHENYL-3-CARBOXYLIC ACID
    • 4-Cyanobiphenyl-3-carboxylic acid
    • 3-(4-Cyanophenyl)benzoic acid
    • 4'-Cyano-3-biphenylcarboxylic acid
    • 3-(4-Cyanophenyl)benzoic acid, 4-(3-Carboxyphenyl)benzonitrile, 3-Carboxy-4'-cyanobiphenyl
    • 4'-cyano[1,1'-biphenyl]-3-carboxylic acid
    • AKOS004117685
    • F79175
    • 149506-93-4
    • DTXSID40374090
    • 4'-Cyano-biphenyl-3-carboxylicacid
    • MFCD04117352
    • 4'-cyano-[1,1'-biphenyl]-3-carboxylic acid
    • AS-2074
    • A884265
    • BB 0223007
    • [1,1'-Biphenyl]-3-carboxylic acid, 4'-cyano-
    • SCHEMBL306753
    • DB-367687
    • MDL: MFCD04117352
    • Inchi: 1S/C14H9NO2/c15-9-10-4-6-11(7-5-10)12-2-1-3-13(8-12)14(16)17/h1-8H,(H,16,17)
    • InChI Key: WLUGFHVTVXLVFB-UHFFFAOYSA-N
    • SMILES: OC(C1=CC=CC(=C1)C1C=CC(C#N)=CC=1)=O

Computed Properties

  • Exact Mass: 223.06300
  • Monoisotopic Mass: 223.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 322
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 61.1Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 463.0±38.0 °C at 760 mmHg
  • Flash Point: 233.8±26.8 °C
  • Refractive Index: 1.65
  • PSA: 61.09000
  • LogP: 2.92348
  • Vapor Pressure: 0.0±1.2 mmHg at 25°C

4'-Cyanobiphenyl-3-carboxylic acid Security Information

4'-Cyanobiphenyl-3-carboxylic acid Customs Data

  • HS CODE:2926909090
  • Customs Data:

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

4'-Cyanobiphenyl-3-carboxylic acid Pricemore >>

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